Cas no 1361522-78-2 (2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine)

• Product Name: 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine
• CAS No: 1361522-78-2
• MF: C₁₂H₅Cl₅FNO
• MW: 375.437601804733
• CID: 4799647
• Update Time: 2025-05-19

2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine

• Inchi： 1S/C12H5Cl5FNO/c1-20-11-4(2-3-19-12(11)18)5-6(13)8(15)10(17)9(16)7(5)14/h2-3H,1H3
• InChI Key： DSLRLQFEXFOJKX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CN=C(C=1OC)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 6
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine

Comprehensive Overview of 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine (CAS No. 1361522-78-2)

2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine (CAS No. 1361522-78-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique fluoro and methoxy substituents, along with a perchlorophenyl group. Its molecular structure makes it a promising candidate for applications in drug discovery, material science, and catalysis. Researchers are particularly interested in its potential as a building block for synthesizing novel bioactive molecules.

The growing demand for fluorinated pyridines in modern chemistry has positioned 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine as a compound of high relevance. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them invaluable in the development of pharmaceutical intermediates. Recent studies highlight its role in optimizing drug-like properties, such as improved binding affinity and selectivity. Additionally, the perchlorophenyl moiety contributes to its versatility in cross-coupling reactions, a hot topic in synthetic organic chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 1361522-78-2 has been explored for its potential in eco-friendly catalytic processes. The compound's stability under various reaction conditions aligns with the industry's shift toward low-waste methodologies. Researchers are also investigating its use in photoactive materials, leveraging its unique electronic properties for applications in organic electronics and sensors. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary importance.

From a commercial perspective, the synthesis and scalability of 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine remain key focus areas. Manufacturers are optimizing routes to ensure high purity and yield, addressing the needs of high-value chemical markets. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. As the demand for tailor-made heterocycles grows, this compound is poised to play a pivotal role in next-generation chemical innovations.

For researchers seeking CAS 1361522-78-2 suppliers or 2-Fluoro-3-methoxy-4-(perchlorophenyl)pyridine synthesis protocols, it is essential to collaborate with reputable chemical providers. The compound's niche applications require stringent quality control, emphasizing the importance of certified reference standards. Furthermore, its storage and handling protocols must adhere to industry best practices to maintain stability and performance. As interest in functionalized pyridines continues to rise, this compound stands out as a versatile tool for cutting-edge scientific exploration.